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Compound of Interest

Compound Name: KOdiA-PC

Cat. No.: B593997 Get Quote

For researchers, scientists, and drug development professionals handling KOdiA-PC,

adherence to proper disposal procedures is critical for maintaining laboratory safety and

environmental compliance. KOdiA-PC, or 1-(Palmitoyl)-2-(5-keto-6-octene-dioyl)

phosphatidylcholine, is considered a hazardous chemical and is classified as a Dangerous

Good for transport.[1] It is typically supplied in a solution of ethanol, a flammable solvent, which

must be accounted for during disposal.

This guide provides a step-by-step operational plan for the safe and compliant disposal of

KOdiA-PC waste.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat. All handling of KOdiA-PC and its waste should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

General safety precautions advise avoiding ingestion, inhalation, and contact with skin and

eyes.[2][3] In case of contact, rinse the affected area thoroughly with water. It is imperative to

review the complete Safety Data Sheet (SDS) provided by the supplier before handling the

compound.[2][3]

Quantitative Data Summary
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For safe handling and disposal planning, refer to the following properties of KOdiA-PC:

Property Value Source

Molecular Formula C₃₂H₅₈NO₁₁P

Molecular Weight 663.8 g/mol

Supplied Form Solution in ethanol

Solubility

Ethanol (~30 mg/ml), DMSO

(~0.5 mg/ml), DMF (~0.5

mg/ml), PBS (pH 7.2) (~5

mg/ml)

Storage Store at -80°C

Step-by-Step Disposal Protocol
The proper disposal of KOdiA-PC waste involves segregation, containment, and labeling in

accordance with institutional and local hazardous waste regulations.

Experimental Protocol: KOdiA-PC Waste Disposal

Objective: To safely collect, store, and dispose of KOdiA-PC waste in compliance with safety

and environmental regulations.

Materials:

Designated hazardous waste container (compatible with ethanol, typically a high-density

polyethylene or glass container with a screw cap)

Hazardous waste labels

Personal Protective Equipment (PPE)

Chemical fume hood

Procedure:
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Waste Segregation:

Designate a specific waste container for "KOdiA-PC in Ethanol" or "Halogen-free

Flammable Organic Waste."

Do not mix this waste stream with other incompatible waste types, such as strong acids,

bases, or oxidizers.

Waste Collection:

All materials contaminated with KOdiA-PC, including pipette tips, gloves, and empty vials,

should be collected as solid hazardous waste.

Liquid waste, including unused solutions and solvent rinses, should be collected in the

designated liquid hazardous waste container.

When collecting liquid waste, leave at least 10% headspace in the container to allow for

vapor expansion.

Container Management:

Keep the hazardous waste container securely closed at all times, except when adding

waste.

Ensure the exterior of the waste container is clean and free of contamination.

Labeling:

Clearly label the waste container with a hazardous waste tag as soon as the first drop of

waste is added.

The label must include:

The words "Hazardous Waste"

The full chemical name: "KOdiA-PC (1-(Palmitoyl)-2-(5-keto-6-octene-dioyl)

phosphatidylcholine) in Ethanol"
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The approximate concentration of each component.

The associated hazards (e.g., "Flammable Liquid," "Toxic").

The accumulation start date.

Storage:

Store the labeled hazardous waste container in a designated satellite accumulation area

within the laboratory.

The storage area should be away from sources of ignition and in a location that minimizes

the risk of spills.

Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department.

Follow all institutional procedures for waste pickup requests. Disposal must be conducted

in accordance with local, regional, national, and international regulations.

Disposal Workflow Diagram
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Caption: Logical workflow for the proper disposal of KOdiA-PC waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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